Butylhydroxyanisole

Specification

• Description: The voltammetric behavior of 3-tert-butyl-4-hydroxyanisole at a polymer electrode modified with nickel phthalocyanine (as electron mediator) was studied.; Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.; 3-tert-Butyl-4-hydroxyanisole is a synthetic antioxidant, widely used as a food additive to prevent oxidative deterioration of fats and oils.; 3-tert-butyl-4-hydroxyanisole is an aromatic ether that is 4-methoxyphenol in which one of the hydrogens ortho- to the phenolic hydroxy group is replaced by a tert-butyl group. It has a role as an antioxidant and a human xenobiotic metabolite. It is a member of phenols and an aromatic ether.; 2-Tert-butyl-4-methoxyphenol, also known as 3-bha or nipantiox 1F, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Tert-butyl-4-methoxyphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral.; Butylated hydroxyanisole appears as white, beige or slightly yellow waxy solid with an aromatic odor and a slightly bitter burning taste. (NTP, 1992)
• CAS No.: 121-00-6
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-tert-butyl-4-methoxyphenol
• Standard InChI: InChI=1S/C11H16O2/c1-11(2,3)9-7-8(13-4)5-6-10(9)12/h5-7,12H,1-4H3
• Standard InChI Key: MRBKEAMVRSLQPH-UHFFFAOYSA-N
• Impurities: Arsenic, less than 3 ppm; heavy metal (as lead), less than 10 ppm; residual on ignition, less than 0.01% /BHA/
• SMILES: CC(C)(C)C1=C(C=CC(=C1)OC)O
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)OC)O
• Boiling Point: 507 to 518 °F at 733 mm Hg (NTP, 1992)
• Flash Point: 313 °F (NTP, 1992)
• Melting Point: 118 to 131 °F (NTP, 1992)